52-28-8

Codeine phosphate

In Stock

• CAS RN:
• 52-28-8

• Formula:
• C18H24NO7P

• InChI:
• InChI=1S/C18H21NO3.H3O4P/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;1-5(2,3)4/h3-6,11-13,17,20H,7-9H2,1-2H3;(H3,1,2,3,4)/t11-,12+,13-,17-,18-;/m0./s1

• InChIKey:
• WUXLCJZUUHIXFY-FFHNEAJVSA-N

• Codeine Phosphate is the phosphate salt of codeine, a naturally occurring phenanthrene alkaloid and opioid agonist with analgesic, antidiarrheal and antitussive activities. Codeine mimics the actions of endogenous opioids by binding to the opioid receptors at many sites within the central nervous system (CNS). Stimulation of mu-subtype opioid receptors results in a decrease in the release of nociceptive neurotransmitters such as substance P, GABA, dopamine, acetylcholine and noradrenaline;  in addition, the codeine metabolite morphine induces opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and blocks the opening of N-type voltage-gated calcium channels, resulting in hyperpolarization and reduced neuronal excitability. Stimulation of gut mu-subtype opioid receptors results in a reduction in intestinal motility and delayed intestinal transit time...

2-{[3-(2-Chlorophenyl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• CAS RN:
• 5852-28-8

• Formula:
• C18H17ClN2O2S

• InChI:
• InChI=1S/C18H17ClN2O2S/c19-13-7-3-1-5-11(13)9-10-15(22)21-18-16(17(20)23)12-6-2-4-8-14(12)24-18/h1,3,5,7,9-10H,2,4,6,8H2,(H2,20,23)(H,21,22)/b10-9+

• InChIKey:
• GEZMSMFYKKUULK-MDZDMXLPSA-N

• 2-{[3-(2-Chlorophenyl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H17ClN2O2S and its molecular weight is 360.9g/mol. The purity is usually 95%.

6,6-Diphenylbicyclo[3.2.0]hept-3-en-7-one

In Stock

• CAS RN:
• 5452-28-8

• Formula:
• C19H16O

• InChI:
• InChI=1S/C19H16O/c20-18-16-12-7-13-17(16)19(18,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-11,13,16-17H,12H2

• InChIKey:
• DNZJVCHYHROQDV-UHFFFAOYSA-N

• 6,6-Diphenylbicyclo[3.2.0]hept-3-en-7-one is a useful research compound. Its molecular formula is C19H16O and its molecular weight is 260.3 g/mol. The purity is usually 95%.

2-Amino-3-phosphonopropionic acid

In Stock

• CAS RN:
• 5652-28-8

• Formula:
• C3H8NO5P

• InChI:
• InChI=1S/C3H8NO5P/c4-2(3(5)6)1-10(7,8)9/h2H,1,4H2,(H,5,6)(H2,7,8,9)

• InChIKey:
• LBTABPSJONFLPO-UHFFFAOYSA-N

• Metabotropic glutamate receptors (mGluR1-8) are G protein-coupled receptors that function to modulate brain excitatory signaling via presynaptic, postsynaptic, and glial mechanisms. DL-AP3 is a competitive mGluR1 antagonist that demonstrates a Ki value of 298 μM and an IC50 value of 1mM for rat mGluR1α when challenged with glutamate. DL-AP3 can antagonize excitatory amino acid-induced phosphoinositide hydrolysis, induce Ca2+ mobilization in rat hippocampal slices, and inhibit phosphoserine phosphatase in rat brain cortex. At concentrations from 10-300 μM DL-AP3 has been used to characterize the role of mGluR in long-term potentiation in the hippocampus in a model of learning and memory, the release of glutamate in Parkinson’s disease, and the increased activity of mGluR implicated in fragile X syndrome.
  2-Amino-3-phosphonopropionic acid, also known as phosphonoalanine...

(R)-Oxiracetam

In Stock

• CAS RN:
• 68252-28-8

• Formula:
• C6H10N2O3

• InChI:
• InChI=1S/C6H10N2O3/c7-5(10)3-8-2-4(9)1-6(8)11/h4,9H,1-3H2,(H2,7,10)/t4-/m1/s1

• InChIKey:
• IHLAQQPQKRMGSS-SCSAIBSYSA-N

• (R)-Oxiracetam is a nootropic drug. It has been shown to improve cognition and memory.

(E)-ethyl 3-(4-methoxyphenyl)-4-oxo-5-(3-(3,4,5-trimethoxyphenyl)acrylamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851952-28-8

• Formula:
• C28H27N3O8S

• InChI:
• InChI=1S/C28H27N3O8S/c1-6-39-28(34)24-19-15-40-26(23(19)27(33)31(30-24)17-8-10-18(35-2)11-9-17)29-22(32)12-7-16-13-20(36-3)25(38-5)21(14-16)37-4/h7-15H,6H2,1-5H3,(H,29,32)/b12-7+

• InChIKey:
• SELJPNPTLLBTQR-KPKJPENVSA-N

• (E)-ethyl 3-(4-methoxyphenyl)-4-oxo-5-(3-(3,4,5-trimethoxyphenyl)acrylamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C28H27N3O8S and its molecular weight is 565.6. The purity is usually 95%.

Ethyl 7-(3,4-difluorophenyl)-7-oxoheptanoate

In Stock

• CAS RN:
• 898752-28-8

• Formula:
• C15H18F2O3

• InChI:
• InChI=1S/C15H18F2O3/c1-2-20-15(19)7-5-3-4-6-14(18)11-8-9-12(16)13(17)10-11/h8-10H,2-7H2,1H3

• InChIKey:
• LCUJTEDRSISWAF-UHFFFAOYSA-N

• Ethyl 7-(3,4-difluorophenyl)-7-oxoheptanoate is a useful research compound. Its molecular formula is C15H18F2O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.

5-Bromo-3-ethyl-6-methylpyridin-2-amine

In Stock

• CAS RN:
• 1098652-28-8

• Formula:
• C8H11BrN2

• InChI:
• InChI=1S/C8H11BrN2/c1-3-6-4-7(9)5(2)11-8(6)10/h4H,3H2,1-2H3,(H2,10,11)

• InChIKey:
• NKZWFTVDSOFZLY-UHFFFAOYSA-N

• 5-Bromo-3-ethyl-6-methylpyridin-2-amine is a useful research compound. Its molecular formula is C8H11BrN2 and its molecular weight is 215.094. The purity is usually 95%.

N-(Cyanomethyl)-2-(3-cyanophenyl)-2-methyl-N-propylpropanamide

In Stock

• CAS RN:
• 1645552-28-8

• Formula:
• C16H19N3O

• InChI:
• InChI=1S/C16H19N3O/c1-4-9-19(10-8-17)15(20)16(2,3)14-7-5-6-13(11-14)12-18/h5-7,11H,4,9-10H2,1-3H3

• InChIKey:
• BFYKRBLGXUGILR-UHFFFAOYSA-N

• N-(Cyanomethyl)-2-(3-cyanophenyl)-2-methyl-N-propylpropanamide is a useful research compound. Its molecular formula is C16H19N3O and its molecular weight is 269.348. The purity is usually 95%.

N-(4-(N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide

In Stock

• CAS RN:
• 1797852-28-8

• Formula:
• C22H27N5O3S

• InChI:
• InChI=1S/C22H27N5O3S/c1-3-21(28)26-19-6-7-20(16(2)13-19)31(29,30)25-15-17-8-11-27(12-9-17)22-18(14-23)5-4-10-24-22/h4-7,10,13,17,25H,3,8-9,11-12,15H2,1-2H3,(H,26,28)

• InChIKey:
• NBCSKTKPOPUXRA-UHFFFAOYSA-N

• N-(4-(N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide is a useful research compound. Its molecular formula is C22H27N5O3S and its molecular weight is 441.55. The purity is usually 95%.

Potassium 2-[2-(butylamino)-1,3-thiazol-4-yl]acetate

In Stock

• CAS RN:
• 2094152-28-8

• Formula:
• C9H13KN2O2S

• InChI:
• InChI=1S/C9H14N2O2S.K/c1-2-3-4-10-9-11-7(6-14-9)5-8(12)13;/h6H,2-5H2,1H3,(H,10,11)(H,12,13);/q;+1/p-1

• InChIKey:
• JBSJLFPVJLGSSG-UHFFFAOYSA-M

• Potassium 2-[2-(butylamino)-1,3-thiazol-4-yl]acetate is a useful research compound. Its molecular formula is C9H13KN2O2S and its molecular weight is 252.37. The purity is usually 95%.

(E)-N,N-Di(cyclobutyl)-4-(dimethylamino)but-2-enamide

Usually In Stock

• CAS RN:
• 2094952-28-8

• Formula:
• C14H24N2O

• InChI:
• InChI=1S/C14H24N2O/c1-15(2)11-5-10-14(17)16(12-6-3-7-12)13-8-4-9-13/h5,10,12-13H,3-4,6-9,11H2,1-2H3/b10-5+

• InChIKey:
• AESOHPUTEJKGIG-UHFFFAOYSA-N

• (E)-N,N-Di(cyclobutyl)-4-(dimethylamino)but-2-enamide is a useful research compound. Its molecular formula is C14H24N2O and its molecular weight is 236.359. The purity is usually 95%.

4,4-Difluoro-N-[(4-fluorophenyl)methyl]piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2329252-28-8

• Formula:
• C13H15F3N2O

• InChI:
• InChI=1S/C13H15F3N2O/c14-11-3-1-10(2-4-11)9-17-12(19)18-7-5-13(15,16)6-8-18/h1-4H,5-9H2,(H,17,19)

• InChIKey:
• SWAPJVZRPCOBQM-UHFFFAOYSA-N

• 4,4-Difluoro-N-[(4-fluorophenyl)methyl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C13H15F3N2O and its molecular weight is 272.271. The purity is usually 95%.